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Compound of Interest

Compound Name: 3-Cyanobenzenesulfonyl chloride

Cat. No.: B030356 Get Quote

An In-depth Technical Guide to the Physical Properties of 3-Cyanobenzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3-
cyanobenzenesulfonyl chloride. The information is compiled from various chemical suppliers

and databases to ensure a thorough and accurate representation of the compound's

characteristics. This document is intended to be a valuable resource for researchers, scientists,

and professionals in the field of drug development who may utilize this compound in their work.

Core Physical and Chemical Properties
3-Cyanobenzenesulfonyl chloride is a chemical intermediate commonly used in organic

synthesis. It is a solid at room temperature, appearing as a white to light yellow crystalline

powder.[1] It is sensitive to moisture and should be stored under an inert atmosphere.[2]

Quantitative Data Summary
The following table summarizes the key quantitative physical properties of 3-
cyanobenzenesulfonyl chloride. Data has been aggregated from multiple sources to provide

a range of observed values.
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Property Value Source(s)

CAS Number 56542-67-7 [1][3]

Molecular Formula C₇H₄ClNO₂S [1][4]

Molecular Weight 201.62 g/mol

Melting Point 45-54 °C [1][2]

Boiling Point 148 °C [2]

Density 1.53 ± 0.1 g/cm³ (Predicted) [2]

Flash Point >110 °C (>230 °F) [2][5]

Solubility

Soluble in non-polar solvents

(e.g., ethers, alkanes,

aromatics).[6] Reacts with

water.

[6]

Appearance
White to light yellow to dark

green powder or crystals.
[1][2]

Experimental Protocols
While specific experimental protocols for the determination of each physical property are not

detailed in the available literature, a general procedure for the synthesis of 3-
cyanobenzenesulfonyl chloride is provided below. This protocol also includes

characterization data that confirms the identity of the synthesized compound.

Synthesis of 3-Cyanobenzenesulfonyl Chloride from 3-
Aminobenzonitrile[3]
This procedure outlines the synthesis of 3-cyanobenzenesulfonyl chloride via the

diazotization of 3-aminobenzonitrile followed by a Sandmeyer-type reaction.

Materials:

3-Aminobenzonitrile
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Concentrated Hydrochloric Acid

Sodium Nitrite (NaNO₂)

Water (H₂O)

Copper(I) Chloride (CuCl)

Acetic Acid

Sulfur Dioxide (SO₂)

tert-Butyl Methyl Ether

Brine

Silica Gel (60-120 mesh)

Ethyl Acetate

Petroleum Ether

Procedure:

Diazotization:

Dissolve 3-aminobenzonitrile (2.5 g, 21 mmol) in a mixture of concentrated hydrochloric

acid (20 mL) and water (20 mL).

Cool the mixture to 0 °C in an ice bath.

Slowly add a solution of sodium nitrite (1.5 g, 22 mmol) in water (5 mL) dropwise to the

cooled mixture.

Stir the reaction mixture at 0 °C for 10 minutes to ensure the complete formation of the

diazonium salt.

Sulfonylation:
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In a separate flask, add copper(I) chloride (0.2 g) to a solution of acetic acid (25 mL) that

has been pre-saturated with sulfur dioxide.

Stir this solution at 0 °C for 10 minutes.

Slowly add the sulfur dioxide/copper(I) chloride solution dropwise to the previously

prepared diazonium salt solution, maintaining the temperature at 0 °C.

Stir the reaction mixture for 1 hour at 0 °C.

Work-up and Purification:

After the reaction is complete, pour the mixture into ice water.

Extract the product with tert-butyl methyl ether.

Combine the organic layers and wash sequentially with water and brine.

Purify the crude product by column chromatography on silica gel (60-120 mesh) using 5%

ethyl acetate in petroleum ether as the eluent.

The final product, 3-cyanobenzenesulfonyl chloride, is obtained as an off-white solid

(1.9 g, 45% yield).

Characterization:

¹H NMR (300 MHz, CDCl₃): δ 8.35 (t, J=1.5 Hz, 1H), 8.31-8.27 (m, 1H), 8.06-8.02 (m, 1H),

7.82 (t, J=7.9Hz, 1H).[2]

Visualizations
The following diagram illustrates the workflow for the synthesis of 3-cyanobenzenesulfonyl
chloride.
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Synthesis Workflow of 3-Cyanobenzenesulfonyl Chloride

Step 1: Diazotization

Step 2: Sulfonylation

Step 3: Work-up & Purification

3-Aminobenzonitrile in HCl/H₂O

Diazonium Salt Formation
(0°C, 10 min)

Cool to 0°C

NaNO₂ Solution

Slow, dropwise addition

Sulfonyl Chloride Formation
(0°C, 1 hr)

Addition of diazonium salt

SO₂-saturated Acetic Acid + CuCl

Slow, dropwise addition

Reaction Mixture Quenched in Ice Water

Extraction with tert-Butyl Methyl Ether

Washing with H₂O and Brine

Column Chromatography

Pure 3-Cyanobenzenesulfonyl Chloride

Click to download full resolution via product page
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Caption: A flowchart illustrating the key stages in the synthesis of 3-cyanobenzenesulfonyl
chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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